Bottom-up formation of gold truncated pyramids smaller than 10 nm on SrTiO3 nanocubes: an application for plasmonic water oxidation†

Chemical Communications Pub Date: 2021-06-26 DOI: 10.1039/D1CC02813H

Abstract

An atomically commensurate interface gives rise to Au truncated pyramids < 10 nm on single-crystalline SrTiO3 nanocubes (NCs) in a simple deposition–precipitation process without a surface modifier, and the resulting hybrid nanocrystals exhibit a high level of photocatalytic activity for a plasmonic oxygen evolution reaction at light wavelengths (λex) ≤ 1200 nm.

Graphical abstract: Bottom-up formation of gold truncated pyramids smaller than 10 nm on SrTiO3 nanocubes: an application for plasmonic water oxidation
Bottom-up formation of gold truncated pyramids smaller than 10 nm on SrTiO3 nanocubes: an application for plasmonic water oxidation†
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